Cas no 1310405-30-1 (Cyclopropylboronic acid, hexylene glycol cyclic ester)

• Product Name: Cyclopropylboronic acid, hexylene glycol cyclic ester
• CAS No: 1310405-30-1
• MF: C₉H₁₇BO₂
• MW: 168.041083097458
• CID: 5572042
• Update Time: 2025-10-31

Cyclopropylboronic acid, hexylene glycol cyclic ester Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYLBORONIC ACID, HEXYLENE GLYCOL CYCLIC ESTER
• 2-(CYCLOPROPYL)-4,4,6-TRIMETHYL-1,3,2-DIOXABORINATE
• 2-(Cylcopropyl)-4,4,6-trimethyl-1,3,2-dioxaborinate
• Cyclopropylboronic acid, hexylene glycol cyclic ester

• Inchi： 1S/C9H17BO2/c1-7-6-9(2,3)12-10(11-7)8-4-5-8/h7-8H,4-6H2,1-3H3
• InChI Key： RKMVEQYGZUBPIW-UHFFFAOYSA-N
• SMILES： B1(C2CC2)OC(CC(C)(C)O1)C

Computed Properties

• Exact Mass: 168.132
• Monoisotopic Mass: 168.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on Cyclopropylboronic acid, hexylene glycol cyclic ester

Introduction to Cyclopropylboronic Acid and Hexylene Glycol Cyclic Ester

Cyclopropylboronic acid and hexylene glycol cyclic ester are two distinct chemical compounds with unique properties and applications in various fields. The CAS No 1310405-30-1 refers to cyclopropylboronic acid, a compound that has gained significant attention in the field of organic synthesis due to its versatile reactivity and ability to participate in various cross-coupling reactions. On the other hand, hexylene glycol cyclic ester is a derivative of hexylene glycol, known for its role in polymer chemistry and as a precursor for advanced materials.

Cyclopropylboronic acid is a boron-containing compound with a cyclopropane ring, making it highly strained and reactive. This strain imparts unique electronic properties, making it an excellent substrate for Suzuki-Miyaura coupling reactions. Recent studies have highlighted its potential in the synthesis of complex organic molecules, including biologically active compounds and materials for optoelectronic devices. Researchers have also explored its use in asymmetric catalysis, where the cyclopropane ring serves as a chiral auxiliary, enabling the synthesis of enantiomerically enriched products.

The synthesis of cyclopropylboronic acid has been optimized through various methodologies, including transition metal-catalyzed processes and organocatalytic routes. For instance, a study published in *Nature Communications* demonstrated a novel approach using palladium catalysts to achieve high yields of cyclopropylboronic acid from readily available starting materials. This advancement has significantly reduced the cost and complexity of its production, making it more accessible for industrial applications.

Turning to hexylene glycol cyclic ester, this compound is derived from hexylene glycol, which is widely used as a plasticizer and intermediate in polymer production. The cyclic ester form of hexylene glycol exhibits enhanced thermal stability and reactivity compared to its open-chain counterpart. Recent research has focused on its application in the synthesis of high-performance polymers, such as polyesters and polyamides, which are used in aerospace, automotive, and electronic industries.

One notable development involving hexylene glycol cyclic ester is its use as a building block for bio-based polymers. Scientists have successfully incorporated it into polycarbonate structures derived from renewable resources, offering an eco-friendly alternative to traditional petroleum-based polymers. This innovation aligns with global efforts to reduce carbon footprints and promote sustainable materials.

In terms of chemical properties, both cyclopropylboronic acid and hexylene glycol cyclic ester exhibit interesting reactivity profiles that make them valuable in organic synthesis. For example, cyclopropylboronic acid can undergo nucleophilic substitution reactions due to the electron-deficient boron center, while hexylene glycol cyclic ester can participate in ring-opening polymerization under specific conditions.

The combination of these two compounds has also been explored in recent studies for creating hybrid materials with tailored properties. For instance, researchers have investigated the use of cyclopropylboronic acid as a cross-coupling partner with derivatives of hexylene glycol cyclic ester, leading to novel architectures with potential applications in drug delivery systems and advanced composites.

In conclusion, both cyclopropylboronic acid (CAS No 1310405-30-1) and hexylene glycol cyclic ester are significant compounds with diverse applications across multiple disciplines. Their unique chemical properties and reactivity profiles continue to drive innovation in organic synthesis, materials science, and sustainable chemistry. As research progresses, these compounds are expected to play an increasingly important role in addressing challenges related to energy efficiency, environmental sustainability, and healthcare.